Cas no 522644-04-8 ((1R,2S)-2-AMINO-CYCLOOCTANECARBOXYLIC ACID)

• Product Name: (1R,2S)-2-AMINO-CYCLOOCTANECARBOXYLIC ACID
• CAS No: 522644-04-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1576667
• PubChem ID: 16211083
• Update Time: 2025-04-21

(1R,2S)-2-AMINO-CYCLOOCTANECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-AMINO-CYCLOOCTANECARBOXYLIC ACID
• cis-2-Amino-cyclooctanecarboxylic acid
• starbld0024786
• 649765-17-3
• cis-2-aminocyclooctanecarboxylic acid
• SCHEMBL4490114
• (1R,2S)-2-AMINOCYCLOOCTANE-1-CARBOXYLIC ACID
• MFCD08437545
• 522644-04-8
• (1R,2S)-2-Aminocyclooctanecarboxylic acid
• DB-289656
• RNDBJXMOBPVFAS-SFYZADRCSA-N

• Inchi： 1S/C9H17NO2/c10-8-6-4-2-1-3-5-7(8)9(11)12/h7-8H,1-6,10H2,(H,11,12)/t7-,8+/m1/s1
• InChI Key： RNDBJXMOBPVFAS-SFYZADRCSA-N
• SMILES： OC([C@@H]1CCCCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.058
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.487
• PSA: 63.32000
• LogP: 2.06900